Cas no 202798-15-0 (4-[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzenesulfonyl fluoride)

• Product Name: 4-[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzenesulfonyl fluoride
• CAS No: 202798-15-0
• MF: C₁₅H₁₁FN₂O₄S
• MW: 334.322245836258
• CID: 5445774
• PubChem ID: 3101702
• Update Time: 2025-06-14

4-[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzene-1-sulfonyl fluoride
• 4-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzenesulfonyl fluoride
• AKOS000635086
• fluoro{4-[5-(2-methoxyphenyl)(1,3,4-oxadiazol-2-yl)]phenyl}sulfone
• 202798-15-0
• EN300-26587154
• Z2734670510
• 4-[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzenesulfonyl fluoride

• Inchi： 1S/C15H11FN2O4S/c1-21-13-5-3-2-4-12(13)15-18-17-14(22-15)10-6-8-11(9-7-10)23(16,19)20/h2-9H,1H3
• InChI Key： RVOOPBXMEWRJHJ-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=C(C2=NN=C(C3=CC=CC=C3OC)O2)C=C1

Computed Properties

• Exact Mass: 334.04235617g/mol
• Monoisotopic Mass: 334.04235617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• Density: 1.370±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 486.1±55.0 °C(Predicted)
• pka: -6.28±0.44(Predicted)

Additional information on 4-[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzenesulfonyl fluoride

Comprehensive Overview of 4-[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzenesulfonyl fluoride (CAS No. 202798-15-0)

4-[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzenesulfonyl fluoride (CAS No. 202798-15-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique oxadiazole and sulfonyl fluoride functional groups, is widely studied for its potential applications in drug discovery, biochemical probes, and advanced material synthesis. Researchers and industry professionals are increasingly interested in its reactivity, stability, and versatility, making it a subject of numerous scientific investigations.

The molecular structure of 4-[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzenesulfonyl fluoride features a 1,3,4-oxadiazole ring linked to a benzenesulfonyl fluoride moiety. This combination imparts distinct chemical properties, such as high electrophilicity and the ability to participate in click chemistry reactions. These attributes are particularly valuable in the development of covalent inhibitors and proteolysis-targeting chimeras (PROTACs), which are currently hot topics in pharmaceutical research. The compound's sulfonyl fluoride group is especially noteworthy for its role in forming stable covalent bonds with target proteins, a mechanism that has revolutionized the design of therapeutic agents.

In recent years, the demand for sulfonyl fluoride-based compounds has surged due to their utility in chemical biology and drug development. The compound's CAS No. 202798-15-0 is frequently searched in academic databases and commercial catalogs, reflecting its growing importance. Researchers are particularly intrigued by its potential to address challenges in targeted protein degradation and enzyme inhibition, areas that align with current trends in precision medicine. Additionally, its compatibility with high-throughput screening methodologies makes it a valuable tool for identifying novel bioactive molecules.

From a synthetic perspective, 4-[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzenesulfonyl fluoride is synthesized through multi-step organic reactions, often involving the condensation of 2-methoxybenzoic acid hydrazide with 4-sulfonylfluorobenzoyl chloride. The process requires careful optimization to achieve high yields and purity, which are critical for its applications in bioconjugation and molecular imaging. The compound's stability under physiological conditions further enhances its appeal for in vivo studies, a feature that is highly sought after in contemporary biomedical research.

The versatility of CAS No. 202798-15-0 extends beyond pharmaceuticals. It is also explored in the development of advanced materials, such as polymers and coatings, where its reactive sulfonyl fluoride group can facilitate cross-linking and surface modification. This dual applicability in both life sciences and material science underscores its interdisciplinary significance. As the scientific community continues to uncover new uses for this compound, its relevance in cutting-edge research is expected to grow exponentially.

In conclusion, 4-[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzenesulfonyl fluoride (CAS No. 202798-15-0) represents a fascinating intersection of chemistry and biology. Its unique structural features and broad applicability make it a cornerstone in modern research. Whether in the context of drug discovery, chemical probes, or material innovation, this compound continues to inspire breakthroughs and drive progress across multiple scientific disciplines.